5-tert-butyl-N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide
Overview
Description
This compound belongs to a class of chemicals that involves complex synthetic processes and has potential applications in various fields due to its unique chemical structure. The compound is characterized by its incorporation of pyrazole, benzisoxazole, and tert-butyl groups, which contribute to its chemical and physical properties.
Synthesis Analysis
The synthesis of related compounds often involves novel routes that enhance the efficiency of producing pyrazole carboxamides and benzisoxazole derivatives. For example, Bobko et al. (2012) devised a simple and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, showcasing a versatile approach to synthesizing compounds with similar structures (Bobko, Kaura, Evans, & Su, 2012).
Molecular Structure Analysis
The molecular structure of compounds in this category often exhibits complex arrangements that can include isoxazole and pyrazole rings. Structural studies, such as X-ray crystallography, provide insights into the arrangement of these molecules and their electronic configurations, which are crucial for understanding their reactivity and potential applications. Ivanov, Traven, and Minyaev (2020) detailed the crystal structures of novel pyrazolotriazine derivatives, emphasizing the planarity of the heterocyclic core and its implications on the molecule's properties (Ivanov, Traven, & Minyaev, 2020).
Chemical Reactions and Properties
The reactivity of such compounds is influenced by their functional groups and molecular structure. Studies on their chemical reactions can reveal pathways for further functionalization or modification. Mironovich and Shcherbinin (2014) explored the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives, offering insights into their potential chemical transformations (Mironovich & Shcherbinin, 2014).
Scientific Research Applications
Synthesis and Biological Activity
A study by Deng et al. (2016) elaborates on the design and synthesis of new pyrazole amide derivatives with notable insecticidal activity. The research underscores the strategic design based on conformation similarities with known compounds, leading to the discovery of derivatives exhibiting significant activity against cotton bollworm at low concentrations, demonstrating the potential of such compounds in agricultural applications (Xi-le Deng et al., 2016).
Antitumor Potential
Abonía et al. (2011) synthesized novel methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates, demonstrating significant antitumor activity against a range of cancer cell lines. This highlights the therapeutic potential of such compounds in oncology, providing a foundation for further investigation into their use as cancer treatments (R. Abonía et al., 2011).
Cognitive Enhancement
Chambers et al. (2004) identified a compound with selective inverse agonist properties at the benzodiazepine site of GABA(A) alpha5 receptors, which enhances performance in animal models of cognition without exhibiting convulsant or anxiogenic activity. This discovery opens avenues for the development of cognitive enhancers, potentially benefiting conditions associated with cognitive deficits (M. Chambers et al., 2004).
Photosynthetic Electron Transport Inhibition
Research by Vicentini et al. (2005) on new pyrazole derivatives as potential inhibitors of photosynthetic electron transport indicates that these compounds can interfere with the light-driven reduction of ferricyanide by isolated spinach chloroplasts. Such inhibitors have applications in studying photosynthesis and potentially developing new herbicides (C. B. Vicentini et al., 2005).
properties
IUPAC Name |
5-tert-butyl-N-[(4-chloro-2-ethylpyrazol-3-yl)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN4O2/c1-5-23-14(13(19)9-21-23)10-20-17(24)16-12-8-11(18(2,3)4)6-7-15(12)25-22-16/h9,11H,5-8,10H2,1-4H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEFLALCSQRHYPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)Cl)CNC(=O)C2=NOC3=C2CC(CC3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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